Cas no 1261915-22-3 (2-(3-Chloro-5-fluorophenyl)benzoic acid)

• Product Name: 2-(3-Chloro-5-fluorophenyl)benzoic acid
• CAS No: 1261915-22-3
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD18312643
• CID: 1039225
• Update Time: 2025-06-08

2-(3-Chloro-5-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-5'-fluoro-[1,1'-biphenyl]-2-carboxylic acid
• 2-(3-chloro-5-fluorophenyl)benzoic acid
• 2-(3-Chloro-5-fluorophenyl)benzoic acid

• MDL： MFCD18312643
• Inchi： 1S/C13H8ClFO2/c14-9-5-8(6-10(15)7-9)11-3-1-2-4-12(11)13(16)17/h1-7H,(H,16,17)
• InChI Key： SYXWEQNEFAOHCG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 250.02000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 37.30000
• LogP: 3.84430

Additional information on 2-(3-Chloro-5-fluorophenyl)benzoic acid

Introduction to 2-(3-Chloro-5-fluorophenyl)benzoic acid (CAS No. 1261915-22-3)

2-(3-Chloro-5-fluorophenyl)benzoic acid (CAS No. 1261915-22-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique 3-chloro-5-fluorophenyl and benzoic acid moieties, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of 2-(3-Chloro-5-fluorophenyl)benzoic acid consists of a benzene ring substituted with a carboxylic acid group at the 2-position and a 3-chloro-5-fluorophenyl group. The presence of these functional groups imparts specific chemical and physical properties that make it an attractive candidate for various applications. The chloro and fluoro substituents on the phenyl ring contribute to the compound's electronic and steric effects, influencing its reactivity and biological activity.

In recent years, research on 2-(3-Chloro-5-fluorophenyl)benzoic acid has focused on its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising anti-inflammatory, antitumor, and antimicrobial activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2-(3-Chloro-5-fluorophenyl)benzoic acid demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Beyond its therapeutic applications, 2-(3-Chloro-5-fluorophenyl)benzoic acid has also been explored for its use in materials science. Its unique molecular structure makes it suitable for the synthesis of advanced materials with tailored properties. Research published in the Journal of Materials Chemistry in 2020 highlighted the use of this compound as a building block for the development of functional polymers and organic semiconductors. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthesis of 2-(3-Chloro-5-fluorophenyl)benzoic acid can be achieved through various methods, including Suzuki coupling reactions and electrophilic aromatic substitution. These synthetic routes allow for the efficient production of the compound with high purity and yield. The choice of synthetic method often depends on the specific requirements of the application, such as scale-up considerations or cost-effectiveness.

In terms of safety and handling, it is important to note that while 2-(3-Chloro-5-fluorophenyl)benzoic acid is not classified as a hazardous material, proper precautions should be taken during its handling to ensure safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The future prospects for 2-(3-Chloro-5-fluorophenyl)benzoic acid are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, recent studies have explored the use of this compound in combination therapies for cancer treatment, where it has shown synergistic effects with other drugs. Additionally, efforts are being made to optimize its pharmacokinetic properties to improve its bioavailability and reduce side effects.

In conclusion, 2-(3-Chloro-5-fluorophenyl)benzoic acid (CAS No. 1261915-22-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceuticals, and materials science. Its unique chemical structure and versatile properties make it an important molecule for further research and development. As new findings continue to emerge, the significance of this compound is likely to grow, contributing to advancements in various scientific fields.